Cas no 87666-86-2 (5'-Iodo-m-terphenyl)

5'-Iodo-m-terphenyl structure

Product Name:5'-Iodo-m-terphenyl

CAS No:87666-86-2

Molecular Formula:C₁₈H₁₃I

Molecular Weight:356.200297117233

MDL:MFCD26131291

CID:653807

PubChem ID:354333194

5'-Iodo-m-terphenyl Properties

Names and Identifiers

- 1,1':3',1''-Terphenyl, 5'-iodo-
- 5'-Iodo-m-terphenyl
- 1-iodo-3,5-diphenylbenzene
- 5'-Iodo-1,1':3',1''-terphenyl
- 1-Iodo-3,5-diphenylbenzen
- 5'-iodo-[1,1';3',1'']terphenyl
- 5-phenyl-3-iodobiphenyl
- 3-phenyl-5-iodobiphenyl
- 1,3-diphenyl-5-iodobenzene
- LICOFADCKUKHJI-UHFFFAOYSA-N
- 3-iodo-5-phenyl-1,1'-biphenyl
- I0969
- 2~5~-Iodo-1~1~,2~1~:2~3~,3~1~-terphenyl
- 5′-Iodo-1,1′:3′,1′′-terphenyl (ACI)
- M-DPPI
- T73023
- DTXSID20517125
- MFCD26131291
- 87666-86-2
- AKOS030524748
- AS-60596
- DB-126916
- CS-0168476
- SCHEMBL2194491
- +Expand
- MDL： MFCD26131291
- InChIKey： LICOFADCKUKHJI-UHFFFAOYSA-N
- Inchi： 1S/C18H13I/c19-18-12-16(14-7-3-1-4-8-14)11-17(13-18)15-9-5-2-6-10-15/h1-13H
- SMILES： IC1C=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=1

Computed Properties

Exact Mass: 356.00620g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Monoisotopic Mass: 356.00620g/mol
Heavy Atom Count: 19
Complexity: 237
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.3
Topological Polar Surface Area: 0

Experimental Properties

Boiling Point: No data available
Melting Point: 101.0 to 105.0 deg-C
Vapor Pressure: No data available
Flash Point: No data available
Solubility: Insuluble (2.1E-4 g/L) (25 ºC),
Color/Form: No data available
Density: 1.471±0.06 g/cm3 (20 ºC 760 Torr),

5'-Iodo-m-terphenyl Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008EKA-1g	1,1':3',1''-Terphenyl, 5'-iodo-	87666-86-2	>98.0%(GC)	1g	$331.00	2024-04-20
A2B Chem LLC	AD91322-100mg	1-Iodo-3,5-diphenylbenzene	87666-86-2	95%	100mg	$17.00	2024-04-19
Aaron	AR008ESM-250mg	1,1':3',1''-Terphenyl, 5'-iodo-	87666-86-2	98%	250mg	$51.00
abcr	AB474524-200 mg	5'-Iodo-m-terphenyl, 98%; .	87666-86-2	98%	200mg	€112.00	2023-07-18
Ambeed	A218524-100mg	5'-Iodo-1,1':3',1''-terphenyl	87666-86-2	98%	100mg	$59.0
eNovation Chemicals LLC	D755899-250mg	1,1':3',1''-Terphenyl, 5'-iodo-	87666-86-2	98.0%	250mg	$190
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1239116-100mg	5'-Iodo-m-terphenyl	87666-86-2	98%	100mg	￥505.00	2024-04-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	I862647-50mg	5'-Iodo-m-terphenyl	87666-86-2	≥98%(GC)	50mg	180.90
SHANG HAI XIAN DING Biotechnology Co., Ltd.	I0969-200mg	5'-Iodo-m-terphenyl	87666-86-2	98.0%(GC)	200mg	￥280.0	2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	I0969-200MG	5'-Iodo-m-terphenyl	87666-86-2	>98.0%(GC)	200mg	¥280.00	2024-04-15

5'-Iodo-m-terphenyl Synthesis

Synthetic Circuit 1

87666-59-9

87666-86-2

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sulfuric acid , Potassium iodide

Reference

Studies of polyphenyls and polyphenylenes. X. Syntheses and spectral properties of several branched-chain polyphenyls containing 1,2,3-trisubstituted ring(s)

Ozasa, Shigeru; et al, Chemical & Pharmaceutical Bulletin, 1983, 31(5), 1572-81

Synthetic Circuit 2

87666-58-8

87666-86-2

Reaction Conditions

1.1 -
2.1 Reagents: Sodium nitrite , Sulfuric acid , Potassium iodide

Reference

Studies of polyphenyls and polyphenylenes. X. Syntheses and spectral properties of several branched-chain polyphenyls containing 1,2,3-trisubstituted ring(s)

Ozasa, Shigeru; et al, Chemical & Pharmaceutical Bulletin, 1983, 31(5), 1572-81

Synthetic Circuit 3

57830-60-1

591-50-4

87666-86-2

Reaction Conditions

1.1 -
2.1 -
3.1 Reagents: Sodium nitrite , Sulfuric acid , Potassium iodide

Reference

Studies of polyphenyls and polyphenylenes. X. Syntheses and spectral properties of several branched-chain polyphenyls containing 1,2,3-trisubstituted ring(s)

Ozasa, Shigeru; et al, Chemical & Pharmaceutical Bulletin, 1983, 31(5), 1572-81

Synthetic Circuit 4

5398-27-6

87666-86-2

Reaction Conditions

1.1 Reagents: Sodium nitrite , Sulfuric acid
2.1 -
3.1 -
4.1 Reagents: Sodium nitrite , Sulfuric acid , Potassium iodide

Reference

Studies of polyphenyls and polyphenylenes. X. Syntheses and spectral properties of several branched-chain polyphenyls containing 1,2,3-trisubstituted ring(s)

Ozasa, Shigeru; et al, Chemical & Pharmaceutical Bulletin, 1983, 31(5), 1572-81

Synthetic Circuit 5

100-01-6

87666-86-2

Reaction Conditions

1.1 Reagents: Iodine
2.1 Reagents: Sodium nitrite , Sulfuric acid
3.1 -
4.1 -
5.1 Reagents: Sodium nitrite , Sulfuric acid , Potassium iodide

Reference

Studies of polyphenyls and polyphenylenes. X. Syntheses and spectral properties of several branched-chain polyphenyls containing 1,2,3-trisubstituted ring(s)

Ozasa, Shigeru; et al, Chemical & Pharmaceutical Bulletin, 1983, 31(5), 1572-81

5'-Iodo-m-terphenyl Raw materials

5'-Iodo-m-terphenyl Preparation Products

5'-Iodo-m-terphenyl (87666-86-2)

5'-Iodo-m-terphenyl Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:87666-86-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:87666-86-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:87666-86-2)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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Robert Plumb,Jennifer Granger,Chris Stumpf,Ian D. Wilson,Julie A. Evans,Eva M. Lenz Analyst, 2003,128, 819-823
3. Volumetric measurements by image segmentation on centrifugal microfluidic platforms in motion†

Alexei Kazarine,Eric D. Salin Lab Chip, 2014,14, 3572-3581
4. Photo-responsive bio-inspired adhesives: facile control of adhesion strength via a photocleavable crosslinker†

Minkyu Kim,Hoyong Chung Polym. Chem., 2017,8, 6300-6308
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J. Chem. Res. (S), 1999, 704-705
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7. Quantitation of acute monocytic leukemia cells spiked in control monocytes using surface-enhanced Raman spectroscopy

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8. Control of macromolecular structure and function using covalently attached double-stranded DNA constraints†

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